Cas no 3722-79-0 (1-nitro-4-[3-(4-nitrophenoxy)propoxy]benzene)

• Product Name: 1-nitro-4-[3-(4-nitrophenoxy)propoxy]benzene
• CAS No: 3722-79-0
• MF: C₁₅H₁₄N₂O₆
• MW: 318.281464099884
• CID: 1482715
• PubChem ID: 256293
• Update Time: 2025-10-29

1-nitro-4-[3-(4-nitrophenoxy)propoxy]benzene Chemical and Physical Properties

Names and Identifiers

• 1-nitro-4-[3-(4-nitrophenoxy)propoxy]benzene
• Maybridge1_005919
• 1,3-Bis-(p-nitrophenoxy)propane
• 1,3-Bis-(4-nitro-phenoxy)-propan
• AC1Q20XZ
• NSC82953
• 1,3-bis-(4-nitro-phenoxy)-propane
• AC1L5UA6
• 1,3-bis(4-nitrophenoxy)propane
• HMS558F01
• CTK4H7936
• 1,3-bis(p-nitrophenoxy)propane
• NCIOpen2_009132
• 1,1'-(Trimethylendioxy)bis(4-nitrobenzol)
• Maybridge1_005919; 1,3-Bis-(p-nitrophenoxy)propane; 1,3-Bis-(4-nitro-phenoxy)-propan; AC1Q20XZ; NSC82953; 1,3-bis-(4-nitro-phenoxy)-propane; AC1L5UA6; 1,3-bis(4-nitrophenoxy)propane; HMS558F01; CTK4H7936; 1,3-bis(p-nitrophenoxy)propane; 1,3-Bis(p-nitrophenoxy)propane; NCIOpen2_009132; 1,1'-(Trimethylendioxy)bis(4-nitrobenzol);
• AKOS024334081
• 1,1'-[1,3-Propanediylbis[oxy]bis[4-nitrobenzene]
• SR-01000642681-1
• LWXLFOWPHMXKCX-UHFFFAOYSA-N
• AB00082897-01
• NSC-82953
• RDR 01899
• CCG-730
• NSC 82953
• DTXSID20292465
• 3722-79-0
• C15H14N2O6
• SCHEMBL9570575
• Propane, 1,3-bis(p-nitrophenoxy)-

• Inchi： 1S/C15H14N2O6/c18-16(19)12-2-6-14(7-3-12)22-10-1-11-23-15-8-4-13(5-9-15)17(20)21/h2-9H,1,10-11H2
• InChI Key： LWXLFOWPHMXKCX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CCCOC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 318.08522
• Monoisotopic Mass: 318.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 104.74
• LogP: 4.39730

Additional information on 1-nitro-4-[3-(4-nitrophenoxy)propoxy]benzene

Comprehensive Guide to 1-nitro-4-[3-(4-nitrophenoxy)propoxy]benzene (CAS No. 3722-79-0): Properties, Applications, and Market Insights

1-nitro-4-[3-(4-nitrophenoxy)propoxy]benzene (CAS No. 3722-79-0) is a specialized organic compound with a unique molecular structure, making it valuable in various industrial and research applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of nitroaromatic compounds, which are known for their diverse reactivity and utility in synthetic chemistry. The presence of nitro groups and ether linkages in its structure contributes to its distinct chemical properties, including thermal stability and solubility in organic solvents.

The molecular formula of 1-nitro-4-[3-(4-nitrophenoxy)propoxy]benzene is C₁₅H₁₄N₂O₆, and it features two aromatic rings connected by a propoxy bridge. This structural arrangement enhances its versatility in applications such as organic synthesis intermediates, dye manufacturing, and material science research. Researchers and manufacturers often seek this compound for its ability to act as a precursor in the synthesis of more complex molecules, particularly in the development of high-performance polymers and functional materials.

In recent years, the demand for 1-nitro-4-[3-(4-nitrophenoxy)propoxy]benzene has grown due to its role in advanced material development. With the increasing focus on sustainable chemistry and green synthesis, this compound has garnered attention for its potential in eco-friendly processes. Its compatibility with catalytic reactions and microwave-assisted synthesis aligns with modern trends in reducing energy consumption and minimizing waste in chemical production.

From a market perspective, 1-nitro-4-[3-(4-nitrophenoxy)propoxy]benzene is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical, agrochemical, and electronics industries. The compound's purity and consistency are critical factors for end-users, driving the need for high-quality production standards. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify its quality and ensure compliance with industry specifications.

One of the trending topics in the context of nitroaromatic compounds like 1-nitro-4-[3-(4-nitrophenoxy)propoxy]benzene is their potential application in organic electronics. Researchers are exploring its derivatives for use in OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices, where its electron-withdrawing nitro groups can enhance charge transport properties. This aligns with the global push toward renewable energy solutions and energy-efficient technologies.

Safety and handling of 1-nitro-4-[3-(4-nitrophenoxy)propoxy]benzene are also important considerations. While it is not classified as a hazardous material under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Laboratories and industrial users should follow good laboratory practices (GLP) and material safety data sheet (MSDS) guidelines to ensure safe handling.

In summary, 1-nitro-4-[3-(4-nitrophenoxy)propoxy]benzene (CAS No. 3722-79-0) is a multifaceted compound with significant relevance in modern chemistry and industry. Its applications span from traditional roles in synthesis to cutting-edge uses in advanced materials and electronics. As research continues to uncover new possibilities for nitroaromatic compounds, this molecule is poised to remain a key player in scientific and industrial advancements.